Cas no 380357-38-0 (3,4-Pyrrolidinediol,1-(phenylmethyl)-, 3,4-dimethanesulfonate, (3R,4R)-)

3,4-Pyrrolidinediol,1-(phenylmethyl)-, 3,4-dimethanesulfonate, (3R,4R)- structure
380357-38-0 structure
Product Name:3,4-Pyrrolidinediol,1-(phenylmethyl)-, 3,4-dimethanesulfonate, (3R,4R)-
CAS No:380357-38-0
MF:C13H19NO6S2
MW:349.423061609268
CID:298298
PubChem ID:24728873
Update Time:2025-04-19

3,4-Pyrrolidinediol,1-(phenylmethyl)-, 3,4-dimethanesulfonate, (3R,4R)- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Pyrrolidinediol,1-(phenylmethyl)-, 3,4-dimethanesulfonate, (3R,4R)-
    • 3,4-Pyrrolidinediol,1-(phenylmethyl)-, dimethanesulfonate (ester), (3R,4R)- (9CI)
    • 380357-38-0
    • [(3R,4R)-1-benzyl-4-methylsulfonyloxypyrrolidin-3-yl] methanesulfonate
    • (3R,4R)-1-Benzylpyrrolidine-3,4-diyl dimethanesulfonate
    • SCHEMBL3833437
    • (R,R)-N-Benzyl-3,4-trans-dimesolate pyrrolidine
    • (3R,4R)-1-Benzyl-3,4-bis(methylsulfonyloxy)pyrrolidine
    • XABHJMSICWHIOS-CHWSQXEVSA-N
    • Inchi: 1S/C13H19NO6S2/c1-21(15,16)19-12-9-14(8-11-6-4-3-5-7-11)10-13(12)20-22(2,17)18/h3-7,12-13H,8-10H2,1-2H3/t12-,13-/m1/s1
    • InChI Key: XABHJMSICWHIOS-CHWSQXEVSA-N
    • SMILES: S(C)(=O)(=O)O[C@@H]1CN(CC2C=CC=CC=2)C[C@H]1OS(C)(=O)=O

Computed Properties

  • Exact Mass: 349.065
  • Monoisotopic Mass: 349.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107A^2
  • XLogP3: 0.5
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